Cas no 1158310-28-1 (N-(3-pyridinylmethyl)cyclohexanamine dihydrochloride)

• Product Name: N-(3-pyridinylmethyl)cyclohexanamine dihydrochloride
• CAS No: 1158310-28-1
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• MDL: MFCD06071930
• CID: 4573964
• Update Time: 2025-09-28

N-(3-pyridinylmethyl)cyclohexanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-pyridinylmethyl)cyclohexanamine dihydrochloride

• MDL： MFCD06071930
• Inchi： 1S/C12H18N2.ClH/c1-2-6-12(7-3-1)14-10-11-5-4-8-13-9-11;/h4-5,8-9,12,14H,1-3,6-7,10H2;1H
• InChI Key： BJVIPCDDJXBMIA-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)NC1CCCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

N-(3-pyridinylmethyl)cyclohexanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-pyridinylmethyl)cyclohexanamine dihydrochloride

N-(3-pyridinylmethyl)cyclohexanamine Dihydrochloride (CAS 1158310-28-1): A Comprehensive Overview

N-(3-pyridinylmethyl)cyclohexanamine dihydrochloride (CAS 1158310-28-1) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, featuring a pyridine and cyclohexylamine moiety, has garnered attention due to its unique structural properties and diverse applications. Researchers and industry professionals are increasingly exploring its role in drug development, particularly in targeting neurological and metabolic disorders.

The molecular structure of N-(3-pyridinylmethyl)cyclohexanamine dihydrochloride combines a pyridine ring with a cyclohexylamine group, linked via a methylene bridge. This configuration enhances its solubility and bioavailability, making it a valuable candidate for medicinal chemistry applications. The dihydrochloride salt form further improves its stability, ensuring consistent performance in laboratory and industrial settings.

Recent studies highlight the potential of CAS 1158310-28-1 in addressing modern healthcare challenges. For instance, its structural similarity to known neuromodulators has sparked interest in its use for developing treatments for cognitive disorders. Additionally, its role as an intermediate in synthesizing more complex molecules makes it indispensable in organic synthesis and drug discovery pipelines.

The demand for N-(3-pyridinylmethyl)cyclohexanamine dihydrochloride has risen in tandem with advancements in precision medicine and biopharmaceuticals. As researchers seek novel compounds to target specific biological pathways, this molecule stands out for its versatility. Its applications extend beyond pharmaceuticals, including use in agrochemicals and material science, where its stability and reactivity are highly valued.

From a market perspective, CAS 1158310-28-1 is gaining traction due to its scalability and cost-effectiveness. Manufacturers are optimizing synthesis routes to meet the growing demand from academic and industrial sectors. The compound's compatibility with green chemistry principles also aligns with the global push for sustainable and environmentally friendly chemical processes.

Quality control is paramount when working with N-(3-pyridinylmethyl)cyclohexanamine dihydrochloride. Reputable suppliers ensure high purity levels, typically exceeding 98%, to meet the stringent requirements of research and production. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its composition and confirm batch-to-batch consistency.

In summary, N-(3-pyridinylmethyl)cyclohexanamine dihydrochloride (CAS 1158310-28-1) represents a promising compound with broad applications in science and industry. Its unique properties, coupled with ongoing research, position it as a key player in the future of chemical innovation and therapeutic development. As interest grows, this molecule is poised to make significant contributions across multiple disciplines.